(3S)-3,6-diamino-6-oxohexanoic acid

• IUPAC Name: (3S)-3,6-diamino-6-oxohexanoic acid
• InChI: InChI=1S/C6H12N2O3/c7-4(3-6(10)11)1-2-5(8)9/h4H,1-3,7H2,(H2,8,9)(H,10,11)/t4-/m0/s1
• InChI Key: IDNSGZOFDGAHTI-BYPYZUCNSA-N
• Canonical SMILES: C(CC(=O)N)C(CC(=O)O)N
• Isomeric SMILES: C(CC(=O)N)[C@@H](CC(=O)O)N
• Molecular Formula: C6H12N2O3
• Molecular Weight: 160.17 g/mol

Description

(3S)-3,6-diamino-6-oxohexanoic acid, also known as 6-oxo-L-norleucine (6-ONL), is an amino acid derivative that has attracted significant attention in scientific research due to its potential as a therapeutic agent. This compound is a non-proteinogenic amino acid, meaning that it is not naturally occurring in proteins, but can be synthesized in the laboratory. In

Scientific Research Applications

Mass Spectrometric Characterization and Fragmentation Mechanisms

A study by Kanawati et al. (2007) characterized monocarboxylic acids with acyl functional groups, such as 5-oxohexanoic acid, through mass spectrometry and explored gas phase ion fragmentation mechanisms using electrospray ionization. This research is crucial for understanding the behavior of similar compounds in mass spectrometric analyses, providing insights into their structural and functional properties Kanawati et al., 2007.

Enzymatic Production Methods

Yamada et al. (2017) developed an enzymatic method for the production of 6-oxohexanoic acid from 6-aminohexanoic acid using an ω-amino group-oxidizing enzyme from Phialemonium sp. AIU 274. This method achieved a 100% yield, showcasing an efficient approach for producing compounds with similar structures to "(3S)-3,6-diamino-6-oxohexanoic acid" Yamada et al., 2017.

Synthesis and Biological Activities

Abouzid et al. (2007) synthesized a series of 6-aryl-4-oxohexanoic acids and tested them for anti-inflammatory activities and effects on eicosanoid biosynthesis. Although not directly related to "this compound," this study highlights the potential of structurally related compounds in pharmacological applications Abouzid et al., 2007.

Diamine Biosynthesis and Application Prospects

Wang et al. (2020) reviewed the biosynthesis of diamines, including 1,6-diaminohexane, and their applications in producing nylon materials. This research underscores the importance of "this compound" and related compounds in the sustainable production of industrial materials Wang et al., 2020.